Cas no 1804952-13-3 (5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1804952-13-3
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4854834
• Update Time: 2025-05-24

5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-1-4-5(7(10)11)6(9)3(12)2-13-4/h2,7H,1,12H2
• InChI Key： AJZQLHWRXPFXNR-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C(=CN=1)N)F

Computed Properties

• Exact Mass: 210.0171604 g/mol
• Monoisotopic Mass: 210.0171604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9
• Molecular Weight: 210.58

Additional information on 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine

Comprehensive Guide to 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1804952-13-3)

5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1804952-13-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, which includes amino, chloromethyl, and difluoromethyl functional groups. These features make it a valuable intermediate in the synthesis of novel bioactive molecules, particularly in the development of crop protection agents and small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorine atoms are strategically incorporated to improve binding affinity and pharmacokinetic properties. This compound's CAS No. 1804952-13-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the most discussed topics in the scientific community is the role of difluoromethyl groups in modulating biological activity. The presence of this moiety in 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine has been linked to improved enzyme inhibition and target selectivity, making it a promising candidate for precision medicine applications. Additionally, its chloromethyl group offers versatile reactivity for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From an industrial perspective, CAS No. 1804952-13-3 is often associated with green chemistry initiatives. Manufacturers are exploring sustainable synthesis routes to minimize environmental impact while maintaining high yields. This aligns with global trends toward eco-friendly chemical production, a topic frequently queried in search engines by professionals seeking sustainable alternatives.

The compound's 4-fluoropyridine core also contributes to its stability under physiological conditions, a critical factor for drug delivery systems. Recent studies highlight its potential in prodrug design, where controlled release mechanisms are essential for optimizing therapeutic outcomes. Such advancements are often searched under terms like "fluoropyridine applications in medicine" or "multifunctional heterocycles in drug development."

Analytical techniques for characterizing 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine include NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with rigorous quality standards required for GMP production. The compound's CAS registry number (1804952-13-3) serves as a universal identifier in regulatory documentation and patent filings.

In summary, 5-Amino-2-(chloromethyl)-3-(difluoromethyl)-4-fluoropyridine represents a cutting-edge building block in modern chemistry. Its multifaceted applications—from agrochemical innovation to pharmaceutical R&D—underscore its importance in addressing contemporary challenges in healthcare and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.